5-chloro-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C17H15ClN2O2S2/c1-2-9-22-12-5-3-11(4-6-12)13-10-23-17(19-13)20-16(21)14-7-8-15(18)24-14/h3-8,10H,2,9H2,1H3,(H,19,20,21)
• InChI Key: BKLYPFTWAHWSKF-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(S3)Cl
• Molecular Formula: C17H15ClN2O2S2
• Molecular Weight: 378.9 g/mol
• CAS No.: 325987-20-0

Description

5-chloro-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C17H15ClN2O2S2 and its molecular weight is 378.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis process of similar thiophene-2-carboxamide compounds involves complex chemical reactions and structural characterizations. For example, Prabhuswamy et al. (2016) detailed the synthesis of a related compound, highlighting the importance of single crystal X-ray diffraction studies in understanding its crystal and molecular structure (Prabhuswamy, Kumara, Pavithra, Kumar, & Lokanath, 2016).

Anticancer Activity

• Thiophene-2-carboxamide derivatives, including those with structural similarities to the specified compound, have shown potential in anticancer applications. Atta and Abdel‐Latif (2021) synthesized new derivatives and found that they exhibit inhibitory activity against various cancer cell lines, indicating their potential in cancer treatment (Atta & Abdel‐Latif, 2021).

Antimicrobial Evaluation

• Research by Talupur, Satheesh, and Chandrasekhar (2021) on similar thiophene-2-carboxamides revealed their potential in antimicrobial applications. Their study involved synthesizing and evaluating the antimicrobial efficacy of these compounds, indicating a possible role in fighting bacterial infections (Talupur, Satheesh, & Chandrasekhar, 2021).

Green Synthesis Approaches

• The focus on environmentally friendly synthesis methods for thiophene-2-carboxamides has been highlighted by Sowmya et al. (2018). They adopted green synthesis techniques for similar compounds, which could be relevant for the sustainable production of the specified compound (Sowmya, Teja, Padmaja, Prasad, & Padmavathi, 2018).

Mechanism of Action

Target of Action

The primary target of this compound is Coagulation Factor X . Coagulation Factor X plays a crucial role in the blood clotting process. It is a vitamin K-dependent glycoprotein that converts prothrombin to thrombin in the presence of factor Va, calcium, and phospholipid during blood clotting .

Mode of Action

Based on its target, it can be inferred that it may interact with coagulation factor x to inhibit its function, thereby affecting the blood clotting process .

Biochemical Pathways

The compound likely affects the coagulation cascade, a series of biochemical reactions that lead to the formation of a blood clot. By inhibiting Factor X, the compound could potentially disrupt this cascade, preventing the conversion of prothrombin to thrombin and ultimately the formation of a blood clot .

Pharmacokinetics

These factors significantly impact the bioavailability of the compound, or the extent and rate at which it reaches its site of action .

Result of Action

The molecular and cellular effects of the compound’s action would likely be related to its potential anticoagulant effects. By inhibiting Factor X, it could prevent the formation of blood clots, which could have significant implications for conditions such as deep vein thrombosis or pulmonary embolism .

Future Directions

Rivaroxaban is currently under clinical development for the prevention and treatment of thromboembolic diseases. Its unique mechanism of action and oral bioavailability make it a promising candidate for future antithrombotic therapies.